Cas no 2228438-51-3 (2-(2-amino-3,3,3-trifluoropropyl)-4,5-dimethylphenol)

• Product Name: 2-(2-amino-3,3,3-trifluoropropyl)-4,5-dimethylphenol
• CAS No: 2228438-51-3
• MF: C₁₁H₁₄F₃NO
• MW: 233.230173587799
• CID: 6502834
• PubChem ID: 165646653
• Update Time: 2025-05-21

2-(2-amino-3,3,3-trifluoropropyl)-4,5-dimethylphenol Chemical and Physical Properties

Names and Identifiers

• 2-(2-amino-3,3,3-trifluoropropyl)-4,5-dimethylphenol
• 2228438-51-3
• EN300-1974802

• Inchi： 1S/C11H14F3NO/c1-6-3-8(9(16)4-7(6)2)5-10(15)11(12,13)14/h3-4,10,16H,5,15H2,1-2H3
• InChI Key： PLRVDQAXHNFANJ-UHFFFAOYSA-N
• SMILES： FC(C(CC1C(=CC(C)=C(C)C=1)O)N)(F)F

Computed Properties

• Exact Mass: 233.10274856g/mol
• Monoisotopic Mass: 233.10274856g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 232
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 46.2Ų

Additional information on 2-(2-amino-3,3,3-trifluoropropyl)-4,5-dimethylphenol

Comprehensive Overview of 2-(2-amino-3,3,3-trifluoropropyl)-4,5-dimethylphenol (CAS No. 2228438-51-3)

2-(2-amino-3,3,3-trifluoropropyl)-4,5-dimethylphenol (CAS No. 2228438-51-3) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural properties. The molecule features a phenol core substituted with methyl groups at the 4 and 5 positions, along with a trifluoropropylamine side chain. This combination of functional groups makes it a promising candidate for applications in drug discovery, particularly in the development of enzyme inhibitors and receptor modulators.

The presence of the trifluoromethyl group in 2-(2-amino-3,3,3-trifluoropropyl)-4,5-dimethylphenol enhances its metabolic stability and lipophilicity, which are critical factors in optimizing bioavailability. Researchers are increasingly exploring its potential in targeting G-protein-coupled receptors (GPCRs), a hot topic in modern pharmacology. GPCRs are involved in numerous physiological processes, and modulating their activity can lead to breakthroughs in treating conditions like chronic pain, neurodegenerative diseases, and metabolic disorders.

In addition to its pharmaceutical applications, CAS No. 2228438-51-3 has shown promise in agrochemical formulations. The phenolic and amine functionalities contribute to its ability to act as a plant growth regulator or pesticide intermediate. With the growing demand for sustainable agriculture, compounds like this are being investigated for their eco-friendly profiles and efficacy in crop protection.

Synthetic routes to 2-(2-amino-3,3,3-trifluoropropyl)-4,5-dimethylphenol often involve multi-step processes, including Friedel-Crafts alkylation and reductive amination. Recent advancements in flow chemistry and catalysis have improved the yield and purity of this compound, addressing challenges related to scalability. These innovations align with the industry's shift toward green chemistry and cost-effective manufacturing.

From an analytical perspective, CAS No. 2228438-51-3 is characterized using techniques such as NMR spectroscopy, mass spectrometry, and HPLC. These methods ensure precise identification and quantification, which are essential for quality control in both research and industrial settings. The compound's stability under various conditions is also a key area of study, particularly for formulation scientists.

The rising interest in fluorinated compounds has further propelled research into 2-(2-amino-3,3,3-trifluoropropyl)-4,5-dimethylphenol. Fluorine's unique electronic properties often enhance a molecule's binding affinity and selectivity, making it a valuable asset in medicinal chemistry. This trend is evident in the increasing number of patents and publications referencing this compound.

In summary, 2-(2-amino-3,3,3-trifluoropropyl)-4,5-dimethylphenol (CAS No. 2228438-51-3) represents a versatile and high-potential molecule with applications spanning pharmaceuticals and agrochemicals. Its structural features, combined with ongoing advancements in synthesis and analysis, position it as a compound of significant interest for future innovations.